4-Acetyl-2-chloro-6-cyano-5-fluoroaniline
Description
4-Acetyl-2-chloro-6-cyano-5-fluoroaniline is a useful research compound. Its molecular formula is C9H6ClFN2O and its molecular weight is 212.61 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C9H6ClFN2O |
|---|---|
Molecular Weight |
212.61 g/mol |
IUPAC Name |
5-acetyl-2-amino-3-chloro-6-fluorobenzonitrile |
InChI |
InChI=1S/C9H6ClFN2O/c1-4(14)5-2-7(10)9(13)6(3-12)8(5)11/h2H,13H2,1H3 |
InChI Key |
RGJBDTOXSMBESR-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)C1=CC(=C(C(=C1F)C#N)N)Cl |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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